Cas no 62425-28-9 (Undecanoic acid, phenyl-, methyl ester)

• Product Name: Undecanoic acid, phenyl-, methyl ester
• CAS No: 62425-28-9
• MF: C₁₈H₂₈O₂
• MW: 276.413725852966
• CID: 445250
• PubChem ID: 71386556
• Update Time: 2025-04-19

Undecanoic acid, phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, phenyl-, methyl ester
• methyl 2-phenylundecanoate
• 62425-28-9
• DTXSID20808727

• Inchi： 1S/C18H28O2/c1-3-4-5-6-7-8-12-15-17(18(19)20-2)16-13-10-9-11-14-16/h9-11,13-14,17H,3-8,12,15H2,1-2H3
• InChI Key： BOZNIVWXRHNNML-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=CC=1)CCCCCCCCC)=O

Computed Properties

• Exact Mass: 276.20904
• Monoisotopic Mass: 276.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3